1,3,6-Naphthalenetrisulfonic acid, 7-2-(aminocarbonyl)amino-4-4-chloro-6-2-(2-hydroxyethoxy)ethylami
1,3,6-Naphthalenetrisulfonic acid, 7-2-(aminocarbonyl)amino-4-4-chloro-6-2-(2-hydroxyethoxy)ethylami
Brand Name:
Vulcanchem
CAS No.:
130201-53-5
VCID:
VC0135449
InChI:
InChI=1S/C24H24ClN9O12S3.3Na/c25-21-30-23(27-3-5-46-6-4-35)32-24(31-21)28-13-1-2-16(17(9-13)29-22(26)36)33-34-18-11-15-12(8-20(18)49(43,44)45)7-14(47(37,38)39)10-19(15)48(40,41)42;;;/h1-2,7-11,35H,3-6H2,(H3,26,29,36)(H,37,38,39)(H,40,41,42)(H,43,44,45)(H2,27,28,30,31,32);;;/q;3*+1/p-3
SMILES:
C1=CC(=C(C=C1NC2=NC(=NC(=N2)Cl)NCCOCCO)N=C(N)[O-])N=NC3=C(C=C4C=C(C=C(C4=C3)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)O.[Na+].[Na+].[Na+]
Molecular Formula:
C24H21ClN9Na3O12S3
Molecular Weight:
828.082
1,3,6-Naphthalenetrisulfonic acid, 7-2-(aminocarbonyl)amino-4-4-chloro-6-2-(2-hydroxyethoxy)ethylami
CAS No.: 130201-53-5
Main Products
VCID: VC0135449
Molecular Formula: C24H21ClN9Na3O12S3
Molecular Weight: 828.082
| CAS No. | 130201-53-5 |
|---|---|
| Product Name | 1,3,6-Naphthalenetrisulfonic acid, 7-2-(aminocarbonyl)amino-4-4-chloro-6-2-(2-hydroxyethoxy)ethylami |
| Molecular Formula | C24H21ClN9Na3O12S3 |
| Molecular Weight | 828.082 |
| IUPAC Name | trisodium;7-[[2-[[amino(oxido)methylidene]amino]-4-[[4-chloro-6-[2-(2-hydroxyethoxy)ethylamino]-1,3,5-triazin-2-yl]amino]phenyl]diazenyl]-6-sulfonaphthalene-1,3-disulfonate |
| Standard InChI | InChI=1S/C24H24ClN9O12S3.3Na/c25-21-30-23(27-3-5-46-6-4-35)32-24(31-21)28-13-1-2-16(17(9-13)29-22(26)36)33-34-18-11-15-12(8-20(18)49(43,44)45)7-14(47(37,38)39)10-19(15)48(40,41)42;;;/h1-2,7-11,35H,3-6H2,(H3,26,29,36)(H,37,38,39)(H,40,41,42)(H,43,44,45)(H2,27,28,30,31,32);;;/q;3*+1/p-3 |
| Standard InChIKey | HLRYKWACVCXPAD-UHFFFAOYSA-K |
| SMILES | C1=CC(=C(C=C1NC2=NC(=NC(=N2)Cl)NCCOCCO)N=C(N)[O-])N=NC3=C(C=C4C=C(C=C(C4=C3)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)O.[Na+].[Na+].[Na+] |
| Last Modified | Aug 20 2021 |
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